Cas no 1012884-65-9 (2-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride)

• Product Name: 2-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride
• CAS No: 1012884-65-9
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 6014007
• PubChem ID: 154853253
• Update Time: 2025-07-02

2-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-2-methyl-, hydrochloride (1:1)
• 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride
• 2-Methyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine;hydrochloride
• 1012884-65-9
• EN300-23017305
• Z4511731875

• Inchi： 1S/C8H11NS.ClH/c1-6-4-7-5-9-3-2-8(7)10-6;/h4,9H,2-3,5H2,1H3;1H
• InChI Key： NHDKFSYBSGQRIA-UHFFFAOYSA-N
• SMILES： CC1SC2CCNCC=2C=1.Cl

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride

Introduction to 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride (CAS No. 1012884-65-9)

2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride, identified by its CAS number 1012884-65-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a methyl group at the 2-position and the fused thienopyridine ring system contribute to its unique chemical properties and potential pharmacological applications.

The molecular structure of 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride features a six-membered thienopyridine core, which is a hybrid of thiophene and pyridine rings. This arrangement creates a compound with distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in thienopyridine derivatives due to their demonstrated efficacy in several therapeutic areas. Studies have shown that compounds within this class exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The specific substitution pattern in 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of thieno[3,2-c]pyridine derivatives is their ability to modulate key signaling pathways. For instance, research has highlighted their potential in inhibiting Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The methyl group at the 2-position of 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride may play a crucial role in fine-tuning the binding affinity to JAK enzymes or other relevant targets. This structural feature has been strategically exploited in the design of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of heterocyclic compounds like 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride. Molecular docking studies have revealed that this compound can interact with specific pockets on target proteins with high specificity. These insights have guided the optimization of its chemical structure to enhance potency and selectivity. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

The synthesis of 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining the integrity of the desired molecular framework. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing complex heterocyclic systems like this one.

In vitro studies have begun to unravel the pharmacological profile of 2-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride. Initial results suggest that it exhibits moderate activity against certain cancer cell lines by inducing apoptosis or inhibiting proliferation. Additionally，it has shown promise in modulating enzyme activity relevant to metabolic diseases. These findings underscore the compound's potential as a lead molecule for further development into therapeutic agents.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like CAS No. 1012884-65-9。 The availability of this compound allows researchers to conduct rapid screening assays and explore diverse chemical modifications without significant delays. Such accessibility is crucial for accelerating drug discovery efforts and bringing new treatments to market more efficiently.

As our understanding of disease mechanisms evolves，the demand for structurally diverse compounds like thieno[3，2-c]pyridines continues to grow。 The unique properties of 2-methyl-4H，5H，6H，7H-thieno[3，2-c]pyridine hydrochloride make it an attractive candidate for addressing unmet medical needs。 Future research will likely focus on elucidating its mechanism of action，optimizing its pharmacokinetic profile，and exploring its potential in preclinical studies.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is transforming drug discovery。 These tools can predict the biological activity of compounds like CAS No 1012884-65-9 with remarkable accuracy，saving valuable time and resources。 By leveraging AI-driven platforms，researchers can identify promising candidates more efficiently and prioritize them for experimental validation。

In conclusion，CAS No 1012884-65-9 (CAS No 1012884-65-9) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and demonstrated biological activity position it as a valuable asset for medicinal chemists worldwide。 As research progresses，we can expect further insights into its therapeutic potential，leading to innovative treatments for various human diseases。